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Compound of Interest

Compound Name:
Ethyl 2,4-dihydroxy-6-

pentylbenzoate

CAS No.: 38862-65-6

Cat. No.: B1590308 Get Quote

Executive Summary
Ethyl Olivetolate (Ethyl 2,4-dihydroxy-6-pentylbenzoate) is a critical intermediate in the semi-

synthetic production of cannabinoids, including Cannabidiol (CBD) and

-Tetrahydrocannabinol (THC). It typically arises from the condensation of olivetol with ethyl
acetoacetate or via ethanol-based esterification of olivetolic acid.

In drug development and forensic analysis, distinguishing Ethyl Olivetolate from its analogs

(Methyl Olivetolate, Olivetol, and Olivetolic Acid) is vital for validating synthetic pathways and

purity profiling. This guide provides a definitive breakdown of its Electron Ionization (EI) mass

spectral signature, fragmentation mechanics, and differentiation strategies.
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Parameter Detail

IUPAC Name Ethyl 2,4-dihydroxy-6-pentylbenzoate

CAS Number 38862-65-6

Molecular Formula

Molecular Weight 252.31 g/mol

Key Structural Features
Resorcinol core, Ethyl ester moiety, Pentyl (

) side chain

Experimental Methodology (GC-MS)[1][2][3][4][5]
To replicate the fragmentation patterns described below, the following validated protocol is

recommended. This setup ensures sufficient energy for characteristic fragmentation (70 eV)

while maintaining resolution for isotopic abundance analysis.

Instrument: Gas Chromatograph coupled to Single Quadrupole Mass Spectrometer.

Inlet Temperature: 250°C (Splitless mode recommended for trace impurity analysis).

Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS, HP-5MS), 30m

0.25mm

0.25µm.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program:

Hold at 60°C for 1 min.

Ramp 20°C/min to 280°C.

Hold at 280°C for 5 min.

Ionization Source: Electron Ionization (EI) at 70 eV.
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Source Temperature: 230°C.

Scan Range: m/z 40–400.

Fragmentation Mechanics & Pattern Analysis[6][7]
The mass spectrum of Ethyl Olivetolate is dominated by the stability of the aromatic resorcinol

core and the lability of the ethyl ester group.

Primary Fragmentation Pathways
Molecular Ion (

): m/z 252

The molecular ion is distinct and relatively stable due to the aromatic ring, appearing at

m/z 252. This is the primary diagnostic for differentiating it from Methyl Olivetolate (m/z

238) and Olivetol (m/z 180).

-Cleavage (Loss of Ethoxy): m/z 207 (Base Peak Candidate)

Mechanism: Cleavage of the ethoxy group (

) from the ester.

Result: Formation of the stable acylium ion

.

Mass Shift:

.

Significance: This is often the base peak (100% abundance) or a major ion, characteristic

of ethyl esters of aromatic acids.

McLafferty Rearrangement (Ester): m/z 206

Mechanism: Transfer of a hydrogen atom from the ethyl group to the carbonyl oxygen,

followed by elimination of ethylene (
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).

Result: Formation of the radical cation of the carboxylic acid form (or ketene tautomer).

Mass Shift:

.

Differentiation: Distinguishes ethyl esters from methyl esters (which cannot lose ethylene).

Pentyl Chain Fragmentation: m/z 165 and m/z 123

Mechanism: The pentyl side chain undergoes fragmentation (often benzylic cleavage or

McLafferty rearrangement involving the ring).

Path: The acylium ion (m/z 207) can lose the propyl portion of the pentyl chain (

) via rearrangement.

Fragmentation Pathway Diagram
The following diagram illustrates the causal relationships between the parent ion and its

primary fragments.
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Figure 1: Proposed EI fragmentation pathway for Ethyl Olivetolate showing the transition from

molecular ion to stable aromatic fragments.

Comparative Analysis: Ethyl Olivetolate vs.
Alternatives
To ensure accurate identification, Ethyl Olivetolate must be compared against its direct

synthetic precursors and analogs.
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Compound MW ( g/mol )
Molecular Ion (

)

Base/Major
Peak

Key
Diagnostic
Loss

Ethyl Olivetolate 252.31 m/z 252 m/z 207 M-45 (Ethoxy)

Methyl

Olivetolate
238.28 m/z 238 m/z 207 M-31 (Methoxy)

Olivetol 180.25 m/z 180 m/z 124
M-56 (Pentyl

McLafferty)

Olivetolic Acid 224.25 m/z 224 m/z 206 M-18 (Water)

Cannabidiol

(CBD)
314.46 m/z 314 m/z 231

M-83 (Terpene

frag)

Differentiation Strategy
Vs. Methyl Olivetolate: Both produce the m/z 207 acylium ion. You must observe the

molecular ion (

).

If

Ethyl.

If

Methyl.

Vs. Olivetol: Olivetol lacks the ester group entirely. Its spectrum is dominated by the m/z 124

peak (resorcinol +

) derived from the McLafferty rearrangement of the pentyl chain. Ethyl Olivetolate shifts this
pattern to higher masses due to the ester.

Vs. Cannabinoids: CBD and THC have significantly higher molecular weights (
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Da) and characteristic terpene fragmentations (m/z 231, 243) that are absent in the simple
ester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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